Cas no 1823464-69-2 (1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 1823464-69-2
• MF: C₇H₈ClFN₂O
• MW: 190.602623939514
• MDL: MFCD28962922
• CID: 5220918
• PubChem ID: 122164972
• Update Time: 2026-03-06

1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbonyl chloride
• 1H-Pyrazole-4-carbonyl chloride, 1-ethyl-5-fluoro-3-methyl-

• MDL： MFCD28962922
• Inchi： 1S/C7H8ClFN2O/c1-3-11-7(9)5(6(8)12)4(2)10-11/h3H2,1-2H3
• InChI Key： WDKRAFFFHGMEDS-UHFFFAOYSA-N
• SMILES： C(Cl)(C1=C(F)N(CC)N=C1C)=O

Additional information on 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbonyl chloride

Comprehensive Overview of 1-Ethyl-5-Fluoro-3-Methyl-1H-Pyrazole-4-Carbonyl Chloride (CAS No. 1823464-69-2)

1-Ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbonyl chloride (CAS No. 1823464-69-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazole family, a class of organic compounds known for their versatile applications in drug discovery and material science. The presence of both fluorine and carbonyl chloride functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyrazole derivatives has surged, driven by their potential in developing novel bioactive molecules. Researchers are particularly interested in how the ethyl and methyl substituents influence the compound's pharmacokinetic properties. A common query among scientists is: "How does fluorination impact the stability of pyrazole-based intermediates?" Studies suggest that the fluoro group not only improves metabolic stability but also enhances binding affinity in target proteins, a feature highly sought after in medicinal chemistry.

The synthesis of 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbonyl chloride typically involves multi-step reactions, including cyclization and halogenation processes. One of the trending topics in organic synthesis forums is: "What are the optimal conditions for preparing high-purity fluorinated pyrazole carbonyl chlorides?" Industry experts emphasize the importance of controlled reaction temperatures and anhydrous conditions to minimize side products. The compound's CAS number (1823464-69-2) serves as a critical identifier for regulatory compliance and literature searches.

From an application perspective, this compound is frequently utilized as a building block for crop protection agents and pharmaceutical intermediates. Its role in designing next-generation fungicides aligns with the growing focus on sustainable agriculture. Another frequently asked question is: "Can this pyrazole derivative be used in peptide coupling reactions?" The answer lies in its carbonyl chloride moiety, which acts as an efficient activator for amide bond formation, a cornerstone in peptide synthesis.

Analytical characterization of 1-ethyl-5-fluoro-3-methyl-1H-pyrazole-4-carbonyl chloride often employs techniques like NMR spectroscopy and mass spectrometry. Recent advancements in AI-assisted molecular property prediction have sparked discussions on whether computational tools can accurately simulate its reactivity patterns. While in silico models provide preliminary insights, experimental validation remains indispensable for confirming its behavior in complex reaction systems.

In conclusion, CAS No. 1823464-69-2 represents a pivotal chemical entity bridging multiple disciplines. Its relevance to green chemistry initiatives and precision medicine underscores the need for continued exploration. As research evolves, addressing challenges such as scalability and environmental impact will further solidify its position in industrial and academic settings.